Lidocaine-selective membrane electrodes and their applications in pharmaceutical analysis
ANALYSTANALYST Pub Date: DOI: 10.1039/AN9851000929
Abstract
The construction of either liquid membrane and PVC matrix-type lidocaine ion-selective membrane electrodes and their use in the potentiometric determination of lidocaine in pharmaceutical preparations are described. The ion-pair complex of the lidocaine cation with dipicrylamine is easily extracted into 1,2-dichloroethane or nitrobenzene and the extracts are used as liquid ion-exchange membranes. A better electrode was obtained by using the ion-pair complex of the lidocaine cation with dinonylnaphthalenesulphonic acid embedded in a PVC matrix as the ion-exchange membrane.
The calibration graph for the liquid-membrane electrode (nitrobenzene as solvent) shows a near-Nernstian response towards the lidocaine cation over the concentration range 10–1–10–4M, and that for the PVC matrix membrane electrode is linear in the range 10–1–3.2 × 10–5M. Both electrodes were successfully applied to the potentiometric determination of lidocaine in pharmaceutical preparations.
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Journal Name：ANALYSTANALYST
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CAS no.: 89640-58-4
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